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Compound Name: Zygadenine

cat. No.: B1213232

Zygadenine: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Zygadenine is a highly toxic steroidal alkaloid found in various species of the Melanthiaceae
family, commonly known as death camas.[1] Its complex chemical structure and potent
biological activity have made it a subject of interest for toxicological and pharmacological
research. This document provides an in-depth overview of the known physical and chemical
properties of Zygadenine, detailed experimental protocols for its extraction and
characterization, and a review of its mechanism of action.

Physical and Chemical Properties

Zygadenine is a crystalline solid that is soluble in several organic solvents.[2] The following
table summarizes its key physical and chemical properties.
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Property Value Reference(s)

Molecular Formula C27H43NO7 [3114]

Molar Mass 493.63 g/mol [1][3]
White crystals/Fine needles

Appearance [11[2]
from benzene

Melting Point 214-220 °C [1112][5]

Boiling Point 647.1 °C at 760 mmHg [5]
Soluble in alcohol, benzene,

Solubility chloroform. Likely insoluble in [1112]
water.

_ . [a]D2° -48.4° (¢ = 1.26 in

Optical Rotation [2]
chloroform)

CAS Registry Number 545-45-9 [3][5]
(1S,2S,6S,9S,10S,11R,12R,13
S,14S,15S,18S,19S,22S,23S,
25R)-6,10,19-trimethyl-24-oxa-

IUPAC Name 4- [3]

azaheptacyclo[12.12.0.02,11,04,
9.015,25 018,23 019 25]hexacosane

-10,12,13,14,22,23-hexol

Spectral Data

The structural elucidation of Zygadenine has been accomplished through various

spectroscopic techniques. While specific raw spectral data is not widely published in readily

accessible formats, the primary methods used for characterization include:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are crucial for

determining the complex steroidal backbone and the positions of the various hydroxyl

groups.
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e Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation
pattern, confirming the molecular formula.

« Infrared (IR) Spectroscopy: Used to identify functional groups present in the molecule, such
as hydroxyl (-OH) and amine (-NH) groups.

Experimental Protocols

The following sections outline the general procedures for the isolation, purification, and
characterization of Zygadenine from plant sources, such as Toxicoscordion venenosum
(meadow death camas).

General Workflow for Zygadenine Isolation and
Characterization

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1213232?utm_src=pdf-body
https://www.benchchem.com/product/b1213232?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Glant Material Collection and Preparatior)

Dried and powdered plant material

(Solvent Extraction)

Crude alkaloid extract

Acid-Base Partitioning

Purified alkaloid fraction

Column Chromatography

Separated fractions

El'hin-Layer Chromatography (TLCD

Identification of Zygadenine-containing fractions

Crystallization

Crystalline Zygadenine

(Structural Characterization (NMR, MS, IR))
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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